- Method for synthesis of 6-bromoimidazo[1,2-a]pyridine-3-carboxylic acid, China, , ,
Cas no 944896-42-8 (6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid)
![6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/945000/944896-42-8x500.png)
944896-42-8 structure
Product Name:6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid
CAS No:944896-42-8
MF:C8H5BrN2O2
MW:241.041500806808
MDL:MFCD10698063
CID:1012001
PubChem ID:22031912
Update Time:2024-10-25
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid
- 6-bromo-Imidazo[1,2-a]pyridine-3-carboxylic acid
- 6-bromoH-imidazo[1,2-a]pyridine-3-carboxylic acid
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylicacid
- SDKJLYHPCBMDAD-UHFFFAOYSA-N
- BCP10077
- 6162AC
- PB32887
- FCH1401051
- TRA0032430
- SY028324
- OR300511
- AX8162051
- 6-bromoH-imidazo[1,2-a
- 6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid (ACI)
-
- MDL： MFCD10698063
- Inchi： 1S/C8H5BrN2O2/c9-5-1-2-7-10-3-6(8(12)13)11(7)4-5/h1-4H,(H,12,13)
- InChI Key： SDKJLYHPCBMDAD-UHFFFAOYSA-N
- SMILES： O=C(C1N2C(C=CC(=C2)Br)=NC=1)O
Computed Properties
- Exact Mass: 239.95300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Topological Polar Surface Area: 54.6
Experimental Properties
- Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.67 g/l) (25 º C),
- PSA: 54.60000
- LogP: 1.79500
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR300511-1g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid |
944896-42-8 | 97% | 1g |
£42.00 | 2025-02-19 | |
| abcr | AB390844-1 g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; . |
944896-42-8 | 95% | 1 g |
€231.20 | 2023-07-19 | |
| abcr | AB390844-5 g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; . |
944896-42-8 | 95% | 5 g |
€750.40 | 2023-07-19 | |
| abcr | AB390844-10 g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid, 95%; . |
944896-42-8 | 95% | 10 g |
€1,249.30 | 2023-07-19 | |
| TRC | B800810-50mg |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid |
944896-42-8 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B800810-100mg |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid |
944896-42-8 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B800810-500mg |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid |
944896-42-8 | 500mg |
$ 320.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852012-25g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic Acid |
944896-42-8 | 95% | 25g |
886.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB702-1g |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid |
944896-42-8 | 97% | 1g |
155.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FB702-100mg |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid |
944896-42-8 | 97% | 100mg |
45CNY | 2021-05-08 |
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 2 h, 20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2
Reference
- Preparation of benzo-heterocycles compound as PI3K alpha kinase inhibitor, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 24 h, 50 °C
Reference
- Combination of kinase inhibitors and uses thereof, United States, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Ethanol , Tetrahydrofuran ; 3 d, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; neutralized
1.2 Reagents: Hydrogen ion Solvents: Water ; neutralized
Reference
- Preparation of substituted N-(1H-indazol-4-yl)imidazo[1,2-a]pyridine-3-carboxamide compounds as type III receptor tyrosine kinase inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Ethanol ; rt → 78 °C; 1 - 2 d, 78 °C; 78 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 - 2 h, pH 1 - 2, 0 - 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 - 2 h, pH 1 - 2, 0 - 5 °C
Reference
- (1aR,12bS)-8-Cyclohexyl-11-fluoro-N-((1-methylcyclopropyl)sulfonyl)-1a-((3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)carbonyl)-1,1a,2,2b-tetrahydrocyclopropa[d]indolo[2,1-a][2]benzazepine-5-carboxamide for use in treating HCV, European Patent Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Ethanol ; 1 - 2 d, rt → 78 °C; 78 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 0 - 5 °C; 1 - 2 h, 0 - 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 30 min, < 35 °C; 3 - 4 h, 35 °C → 78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, 0 - 5 °C; 1 - 2 h, 0 - 5 °C
Reference
- Preparation of polymorphs of kinase inhibitor [6-(2-aminobenzo[d]oxazol-5-yl)imidazo[1,2-a]pyridin-3-yl](morpholino)methanone, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
- Discovery of 3,6-disubstituted-imidazo[1,2-a]pyridine derivatives as a new class of CLK1 inhibitors, Bioorganic & Medicinal Chemistry Letters, 2021, 41,
Production Method 8
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; overnight, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4
Reference
- Bicyclic heteroaryls as kinase inhibitors and their preparation, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 12 h, 100 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 4, cooled
Reference
- 2,3-Disubstituted pyridine compounds as TGF-beta inhibitors and their preparation, World Intellectual Property Organization, , ,
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Raw materials
- 5-bromopyridin-2-amine
- 6-bromoimidazo[1,2-a]pyridine-3-carbonitrile
- ethyl 2-chloro-3-oxo-propanoate
- Ethyl 6-bromoimidazo[1,2-a]pyridine-3-carboxylate
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Preparation Products
6-Bromoimidazo[1,2-a]pyridine-3-carboxylic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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